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Compound of Interest

Compound Name: Diethylene glycol adipate

Cat. No.: B1329770

Diethylene Glycol Adipate: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the safety and handling
precautions for diethylene glycol adipate (CAS No. 9010-89-3), a polyester commonly used
as a plasticizer. Due to a notable lack of specific toxicological data for diethylene glycol
adipate itself, this guide employs a component-based safety assessment, focusing on the well-
documented toxicological profiles of its constituent monomers: diethylene glycol (DEG) and
adipic acid. This approach is in line with safety evaluation strategies for similar polymeric
substances where data on the final polymer is limited.

This document summarizes available quantitative data, outlines relevant experimental
protocols for safety assessment, and provides clear guidelines for safe handling, storage, and
emergency procedures. All quantitative data is presented in structured tables for ease of
comparison, and key procedural workflows are visualized using diagrams.

Introduction to Diethylene Glycol Adipate

Diethylene glycol adipate is an aliphatic polyester. It is recognized for its biodegradable
properties and its utility as an efficient plasticizer for other biodegradable polymers.[1] Safety
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Data Sheets for diethylene glycol adipate indicate that the compound is not classified as
hazardous.[1] However, a thorough understanding of its chemical nature and the safety profiles
of its components is essential for safe handling in a laboratory and manufacturing environment.

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of diethylene glycol adipate is
limited. The available information is presented below, along with the properties of its constituent
monomers for reference.

Diethylene Glycol Diethylene Glycol Adipic Acid

Property .
Adipate (Polymer) (Monomer) (Monomer)

CAS Number 9010-89-3[2][3][4] 111-46-6 124-04-9

Molecular Formula [C10H1606]n C4H1003 C6H1004
Colorless, viscous ) ) )

Appearance - o White crystalline solid
liquid

Boiling Point >250°CJ[5] 244-245°C 337.5°C

Melting Point < -25°C[6] -6.5°C 152°C

Flash Point >113°CJ[5] 138°C (closed cup) 196°C

Density 1.192 g/mL at 25°C[5] 1.118 g/cm3 1.360 g/cm3

Viscosity 11,000 cP at 25°C[2]

Glass Transition
~-51.4°C[1]
Temp.

Toxicological Data

As specific toxicological studies on diethylene glycol adipate are largely unavailable in public
literature, this section presents the toxicological data for its constituent monomers, diethylene
glycol and adipic acid. This information provides a basis for assessing the potential hazards
associated with the polymer.
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-

Endpoint Species Route Value Reference
Diethylene
Glycol
Existing
15,600 - 30,100 Chemical Hazard
LD50 Rat Oral
mg/kg Assessment
Report
Existing
13,300 - 28,100 Chemical Hazard
LD50 Mouse Oral
mg/kg Assessment
Report
Existing
12,500 - 13,300 Chemical Hazard
LD50 Rabbit Dermal
mg/kg Assessment
Report
Existing
) Chemical Hazard
LC50 (4h) Rat Inhalation >4,600 mg/m3
Assessment
Report
Adipic Acid
Redox Safety
LD50 Rat Oral 5,560 mg/kg
Data Sheet
Redox Safety
LD50 Mouse Oral 1,900 mg/kg
Data Sheet
LD50 Rabbit Dermal >7,940 mg/kg Canada.ca
_ OECD SIDS for
LC50 (4h) Rat Inhalation >7,700 mg/m3

Adipic Acid

Skin and Eye Irritation
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Endpoint

Species

Result

Reference

Diethylene Glycol

Skin Irritation

Animal studies

Minimal irritation

Existing Chemical
Hazard Assessment

Report

Eye Irritation

Animal studies

Minimal irritation

Existing Chemical
Hazard Assessment

Report

Adipic Acid

Redox Safety Data

Skin Irritation Rabbit Slight irritant

Sheet
o ) Causes serious eye
Eye Irritation Rabbit o Canada.ca
irritation/damage
Sensitization

Substance Species Result Reference
Existing Chemical

Diethylene Glycol Guinea Pig Not a sensitizer Hazard Assessment

Report

Adipic Acid

Not considered a skin

sensitizer

Redox Safety Data
Sheet

Repeated Dose Toxicity, Carcinogenicity, Mutagenicity,

and Reproductive Toxicity
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Endpoint Diethylene Glycol Adipic Acid

o Mild renal effects observed in Low chronic toxicity via oral
Repeated Dose Toxicity ] ] ) )
animals at high doses. and inhalation routes.

Not considered a primary

carcinogen. Bladder tumors in N _
Not classified as a carcinogen

by IARC or ACGIH. No

increased tumor incidence in a

rats at high doses were
Carcinogenicity associated with bladder
stones, which may be linked to
) o 2-year rat study.[2]
ethylene glycol impurities in

older studies.

o o Reported to be non-mutagenic ]
Mutagenicity/Genotoxicity ) ) o Reported to be non-mutagenic.
in various in vitro assays.

Reproductive and

Reproductive/Developmental developmental effects Not considered a reproductive
Toxicity observed in rodents at high or developmental toxicant.
doses.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of diethylene glycol adipate
are not publicly available due to the lack of specific studies. However, standard methodologies,
such as those established by the Organisation for Economic Co-operation and Development
(OECD), would be employed. Below are summaries of key protocols relevant to the data
presented.

Acute Oral Toxicity (OECD Guideline 423)

This method involves the administration of the test substance by gavage to fasted animals in a
sequential process. The starting dose is selected from one of four fixed levels and the outcome
(survival or death) determines the next step. The objective is to identify a dose that causes
mortality in some animals to estimate the LD50.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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A small amount of the test substance is applied to a shaved patch of skin on a single animal.
The site is observed for signs of erythema (redness) and edema (swelling) at specific intervals
after patch removal. The severity of the reactions is scored to determine the irritation potential.

Acute Dermal Irritation Test Workflow (OECD 404)

Handling and Precautions

Based on the available Safety Data Sheets for poly[di(ethylene glycol) adipate] and the
properties of its components, the following handling precautions are recommended.

Engineering Controls

o Handle in a well-ventilated place.[5]

o Ensure safety showers and eyewash stations are readily available.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]
» Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[5]

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[5]
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Required Personal Protective Equipment

Potential Exposure Route

Respirator

Inhalation

Protective Clothing

Impermeable Gloves

Safety Goggles

Click to download full resolution via product page

PPE Selection Based on Exposure Route

Handling and Storage

¢ Avoid contact with skin and eyes.[5]

¢ Avoid the formation of dust and aerosols.[5]

¢ Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
« Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

+ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[5]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[5]

+ Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[5]

Accidental Release Measures

o Evacuate personnel to safe areas.

Ensure adequate ventilation.

Remove all sources of ignition.[5]

Collect the spillage and place it in a suitable, closed container for disposal.[5]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[5]
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Accidental Spill Occurs

Isolate the Area

Remove Ignition Sources

Ensure Ventilation

Wear Appropriate PPE

Contain the Spill

Collect Material

Dispose of in Closed Containers

Decontaminate the Area

Click to download full resolution via product page

Accidental Spill Response Workflow
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Conclusion

While specific toxicological data for diethylene glycol adipate is limited, a review of the safety
information for its constituent monomers, diethylene glycol and adipic acid, suggests a low
order of acute toxicity. The primary hazards are related to the potential for serious eye irritation
from adipic acid. By adhering to the recommended handling precautions, including the use of
appropriate personal protective equipment and ensuring good ventilation, diethylene glycol
adipate can be handled safely in a research and development setting. As with any chemical, it
is crucial to consult the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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